Cas no 954230-39-8 (ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate)

• Product Name: ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• CAS No: 954230-39-8
• MF: C₁₃H₁₂FNO₃
• MW: 249.237687110901
• MDL: MFCD09756447
• CID: 803249
• PubChem ID: 22309061
• Update Time: 2025-04-19

ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylate
• 3-(4-FLUORO-PHENYL)-5-METHYL-ISOXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• 4-Isoxazolecarboxylic acid, 3-(4-fluorophenyl)-5-methyl-, ethyl ester
• ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• 3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxylic acid ethyl ester
• 3-(4-fluorophenyl)-5-methyl-4-Isoxazolecarboxylicacid ethylester
• QQZTUBJEZZHCKF-UHFFFAOYSA-N
• 6434AC
• SY107295
• AKOS005255701
• DS-16431
• 954230-39-8
• MFCD09756447
• Ethyl 3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylate, AldrichCPR
• SCHEMBL286034
• A19352
• FT-0659169
• ethyl3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylate
• DTXSID20624545

• MDL： MFCD09756447
• Inchi： 1S/C13H12FNO3/c1-3-17-13(16)11-8(2)18-15-12(11)9-4-6-10(14)7-5-9/h4-7H,3H2,1-2H3
• InChI Key： QQZTUBJEZZHCKF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C(=O)OCC)=C(C)ON=1

Computed Properties

• Exact Mass: 249.08000
• Monoisotopic Mass: 249.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 2.8

Experimental Properties

• Melting Point: 58-59℃
• Boiling Point: 370.5°C at 760 mmHg
• PSA: 52.33000
• LogP: 2.96580

ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes